N-(3-methoxypropyl)-2-(4-nitrophenyl)acetamide

• IUPAC Name: N-(3-methoxypropyl)-2-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C12H16N2O4/c1-18-8-2-7-13-12(15)9-10-3-5-11(6-4-10)14(16)17/h3-6H,2,7-9H2,1H3,(H,13,15)
• InChI Key: SCCDOXARSVNDAJ-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC(=O)CC1=CC=C(C=C1)[N+](=O)[O-]
• Molecular Formula: C12H16N2O4
• Molecular Weight: 252.27 g/mol

Description

N-(3-methoxypropyl)-2-(4-nitrophenyl)acetamide, also known as MPN, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and materials science. In

Scientific Research Applications

N-(3-methoxypropyl)-2-(4-nitrophenyl)acetamide has been studied for its potential use as a drug candidate for the treatment of various diseases such as cancer, inflammation, and neurodegenerative disorders. It has also been investigated for its antimicrobial and antifungal properties. In addition, this compound has been used as a precursor for the synthesis of other compounds with potential applications in materials science and agriculture.

Mechanism of Action

The exact mechanism of action of N-(3-methoxypropyl)-2-(4-nitrophenyl)acetamide is not fully understood, but it is believed to act by inhibiting certain enzymes or signaling pathways that are involved in disease processes. For example, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in inflammation and pain. It has also been shown to inhibit the growth of cancer cells by inducing apoptosis (programmed cell death).
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects depending on the specific application. For example, in cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis, leading to decreased cell proliferation and tumor growth. In inflammation, this compound has been shown to reduce the production of pro-inflammatory cytokines and chemokines, leading to a decrease in inflammation and pain.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-methoxypropyl)-2-(4-nitrophenyl)acetamide in lab experiments is its relatively simple synthesis method and low cost compared to other drug candidates. However, one limitation is the lack of comprehensive studies on its toxicity and potential side effects, which may limit its use in clinical applications.

Future Directions

There are several future directions for the research and development of N-(3-methoxypropyl)-2-(4-nitrophenyl)acetamide. One direction is to further investigate its potential as a drug candidate for the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. Another direction is to explore its potential applications in materials science and agriculture, such as the synthesis of new materials or the development of new pesticides. Additionally, more studies are needed to fully understand the mechanism of action and potential side effects of this compound.